
(4-Methylpyridin-3-yl)methanamine
dihydrochloride physical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
(4-Methylpyridin-3-

yl)methanamine dihydrochloride

Cat. No.: B6337691 Get Quote

An In-depth Technical Guide to the Physical Properties of (4-Methylpyridin-3-yl)methanamine
Dihydrochloride

Authored by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the core physical properties of (4-
Methylpyridin-3-yl)methanamine dihydrochloride, a key building block in modern medicinal

chemistry and organic synthesis. Designed for researchers, scientists, and drug development

professionals, this document moves beyond a simple data sheet to offer in-depth procedural

insights and the scientific rationale behind the experimental determination of these properties.

We will explore the compound's fundamental identifiers, detailed methodologies for

characterizing its melting point and solubility, and an analysis of its expected spectroscopic

features. The protocols described herein are designed to be self-validating, ensuring the

generation of reliable and reproducible data critical for advancing pharmaceutical research.

Compound Identification and Core Properties
(4-Methylpyridin-3-yl)methanamine dihydrochloride is a stable, crystalline salt form of the

parent amine, (4-Methylpyridin-3-yl)methanamine. The conversion to a dihydrochloride salt

significantly enhances the compound's stability and handling characteristics, making it suitable

for various applications in research and development.[1] It is widely utilized in the synthesis of
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more complex organic molecules and serves as a valuable intermediate for pharmaceutical

research.[1]

The fundamental identifiers and physical properties are summarized below.

Property Value Source

CAS Number 56635-11-1 [2]

Molecular Formula C₇H₁₂Cl₂N₂ [1][2]

Molecular Weight 195.09 g/mol [1][2]

Canonical SMILES CC1=C(C=NC=C1)CN.Cl.Cl [1]

Appearance
White to off-white solid

(Typical)

Assumed based on common

amine salts

Storage Conditions
Store in a cool, dry place

under an inert atmosphere.
[1][2]

Experimental Characterization: Methodologies and
Scientific Rationale
Melting Point Determination: A Critical Purity Indicator
The melting point of a crystalline solid is a fundamental physical property that serves as a

primary indicator of its purity. For a pure compound, the melting range is typically sharp, often

within a 0.5-1.0°C range. The presence of impurities disrupts the crystal lattice, leading to a

depression of the melting point and a broadening of the melting range.[3][4] Therefore, the

accurate determination of the melting point is a self-validating method for assessing sample

purity.

This protocol outlines the standard method for determining the melting point range using a

digital melting point apparatus, a technique widely adopted in pharmaceutical quality control.[5]

Step-by-Step Methodology:
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Sample Preparation: Place a small amount of dry (4-Methylpyridin-3-yl)methanamine
dihydrochloride powder onto a clean, dry surface. Gently tap the open end of a capillary

tube into the powder to collect a small amount of the sample.

Sample Packing: Invert the capillary tube and tap its sealed bottom on a hard surface to

tightly pack the solid into a column approximately 2.5-3.5 mm high.[5] This ensures uniform

heat transfer.

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.

Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid

heating run (e.g., 10-20°C/minute ramp rate) to get a preliminary estimate.[4]

Accurate Determination: Allow the apparatus to cool to at least 20°C below the estimated

melting point. Insert a new sample and set the heating rate to a slow ramp, typically 1-2°C

per minute.[5] A slow heating rate is critical to allow the system to remain in thermal

equilibrium, ensuring an accurate reading.

Data Recording: Record two temperatures:

T₁ (Onset): The temperature at which the first drop of liquid appears.

T₂ (Clear Point): The temperature at which the entire sample becomes a clear liquid.[5]

Reporting: The melting point is reported as the range T₁ - T₂. For a pure sample, this range

should be narrow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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